Cas no 67808-36-0 (3-Thiophenecarboxylic acid, 4-cyano-, methyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 4-cyano-, methyl ester
• CAS No: 67808-36-0
• MF: C₇H₅NO₂S
• MW: 167.185100317001
• CID: 4138564
• PubChem ID: 13695711
• Update Time: 2025-04-24

3-Thiophenecarboxylic acid, 4-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 4-cyano-, methyl ester
• methyl 4-cyanothiophene-3-carboxylate
• methyl4-cyanothiophene-3-carboxylate
• 67808-36-0
• DTXSID001226429

• Inchi： 1S/C7H5NO2S/c1-10-7(9)6-4-11-3-5(6)2-8/h3-4H,1H3
• InChI Key： OYLLMMDSPYTFPP-UHFFFAOYSA-N
• SMILES： C1SC=C(C#N)C=1C(OC)=O

Computed Properties

• Exact Mass: 167.00409958Da
• Monoisotopic Mass: 167.00409958Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.3Ų